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Compound of Interest

Compound Name: Taxoquinone

Cat. No.: B143796

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Taxoquinone, an abietane-type
diterpenoid, and its primary synonym, Horminone. The document covers their chemical
properties, biological activities, and relevant experimental protocols, presenting quantitative
data in structured tables and illustrating key processes with diagrams.

Introduction to Taxoquinone and Horminone

Taxoquinone is a naturally occurring abietane diterpenoid that has garnered significant interest
in the scientific community for its diverse biological activities. It is primarily isolated from plant
sources such as Metasequoia glyptostroboides and various Salvia species.[1][2] In scientific
literature, Taxoquinone is frequently referred to by its synonym, Horminone.[3][4] This guide
will use the name Taxoquinone, while acknowledging Horminone as an interchangeable term.
The compound is recognized for its potential as an antibacterial, antioxidant, and anticancer
agent.[1][2]

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Taxoquinone are summarized
below. This data is essential for its handling, formulation, and application in experimental
settings.
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Property Value Source

Molecular Formula C20H2804 [1114]

Molecular Weight 332.4 g/mol [1][4]

CAS Number 21764-41-0 [1]1[3][5]
1,10-dihydroxy-4b,8,8-
trimethyl-2-propan-2-yl-

IUPAC Name 5,6,7,8a,9,10- [31[4]

hexahydrophenanthrene-3,4-

dione

Physical Description

Yellow powder

[1]5]

Solubility

Chloroform, Dichloromethane,
Ethyl Acetate, DMSO, Acetone

[1]

Synonyms and Identifiers

For clarity and comprehensive literature searching, a list of synonyms and database identifiers

for Taxoquinone is provided.

Type Identifier Source
Synonym Horminone [3][4]
Synonym 7,12-Dihydroxyabieta-8,12- 3]
diene-11,14-dione

Synonym 7B-hydroxyroyleanone [2]
ChEMBL ID CHEMBL1969546 [3]
PubChem CID 99965 [3][4]
NSC Number 122418, 294577 [3]

Biological Activities and Pharmacological Potential
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Taxoquinone exhibits a range of biological activities that are of significant interest for drug
development and food science applications.

Antioxidant and Free Radical Scavenging Activity

Taxoquinone has demonstrated potent antioxidant and free radical scavenging properties.[1]
Its efficacy is comparable to standard antioxidant compounds like ascorbic acid and a-
tocopherol.[1]

Free Radical Scavenged Scavenging Activity (%)
DPPH 78.83
Nitric Oxide 72.42
Superoxide 72.99
Hydroxyl 85.04

Antimicrobial and Antifungal Activity

The compound shows strong antibacterial effects, making it a candidate as a natural
antibacterial agent in the food industry to inhibit the growth of important foodborne pathogens.
[1] Additionally, at a concentration of 100 u g/disc , it displays potential anticandidal activity
against Candida albicans.[1]

Enzyme Inhibitory Activity

Taxoquinone acts as an inhibitor for key enzymes involved in metabolic and pigmentation
processes, suggesting its therapeutic potential.

¢ a-Glucosidase Inhibition: It inhibits the a-glucosidase enzyme in a concentration-dependent
manner, with inhibition ranging from 9.24% to 51.32% at concentrations between 100-3,000
pg/mL.[1] This activity suggests its potential as an agent for managing type 2 diabetes.[1]

» Tyrosinase Inhibition: Taxoquinone also inhibits tyrosinase, with inhibition ranging from
11.14% to 52.32% at concentrations of 200-1,000 ug/mL.[1] This makes it a candidate for
use as a depigmentation agent in the food and cosmetic industries.[1]
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Anticancer Potential

Preliminary studies have indicated that Taxoquinone may have anticancer properties. It has
been shown to inhibit the 20S human proteasome with an IC50 value of 8.2 £ 2.4 ug/uL,
highlighting its potential as a cytotoxic agent against cancer cell lines.[2]

Experimental Protocols

This section details the methodologies for the isolation and biological evaluation of
Taxoquinone as cited in the literature.

Isolation and Purification of Taxoquinone

A general protocol for the isolation of Taxoquinone from plant sources, such as Salvia
concolor, is as follows:

o Extraction: The aerial parts of the plant material are processed, and the resulting residue is
extracted.

o Column Chromatography: The crude extract is subjected to column chromatography on silica
gel (Mesh 200-300).

o Elution: Elution is performed with a hexane-ethyl acetate (9:1) solvent system. This initial
step yields a mixture containing horminone (taxoquinone).

o Rechromatography: The mixture is rechromatographed using the same solvent polarity to
further separate the components and isolate a purer fraction of Taxoquinone.[2]

o Preparative TLC: For final purification, preparative Thin-Layer Chromatography (TLC) over
silica gel GF254 can be employed, using a mobile phase of hexane-ethyl acetate (1:2).[6]

o-Glucosidase Inhibition Assay

The protocol to determine the a-glucosidase inhibitory activity of Taxoquinone is as follows:

o Preparation: A solution of yeast a-glucosidase is prepared in a 100 mM phosphate buffer (pH
7.0).
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e Incubation: In a 96-well microplate, 10 pL of Taxoquinone at various concentrations is mixed

with 50 pL of the yeast a-glucosidase solution.

o Absorbance Reading: The absorbance is measured at 595 nm using a microplate reader at
zero time.[7] The change in absorbance over time indicates the level of enzyme inhibition.

Visualizations: Workflows and Signaling Pathways

To better illustrate the processes and concepts discussed, the following diagrams are provided.

Plant Material Processing Column Chromatography Preparative TLC .
(e.g., Salvia concolor) Crude Extract H (Silica Gel, Hexane:EtOAC 9:1) Rechromatography (Hexane:EtOAC 1:2) Isolated Taxoquinone

Extraction Purification

Figure 1: Experimental Workflow for Taxoquinone Isolation

Click to download full resolution via product page

Caption: Experimental Workflow for Taxoquinone Isolation.
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Figure 2: Generic Hormone Signaling Pathway
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Caption: Generic Hormone Signaling Pathway.

Conclusion

Taxoquinone, also known as Horminone, is a promising natural compound with a well-
documented profile of biological activities, including significant antioxidant, antimicrobial, and
enzyme-inhibiting properties. Its potential applications in the pharmaceutical, cosmetic, and
food industries are substantial. The detailed chemical data and experimental protocols provided
in this guide serve as a valuable resource for researchers and professionals aiming to explore
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and harness the therapeutic potential of this versatile diterpenoid. Further investigation into its
specific signaling pathways and in vivo efficacy is warranted to fully realize its clinical and
commercial value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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